![molecular formula C10H15ClO4 B6319443 1-Chloro-1,2-cyclopropanedicarboxylic acid 2-(tert-butyl) 1-methyl ester CAS No. 155687-14-2](/img/structure/B6319443.png)
1-Chloro-1,2-cyclopropanedicarboxylic acid 2-(tert-butyl) 1-methyl ester
Overview
Description
1-Chloro-1,2-cyclopropanedicarboxylic acid 2-(tert-butyl) 1-methyl ester (1-Cl-1,2-CPDE-2-t-BuM) is a chlorinated cyclic ester that can be used as an intermediate in the synthesis of many different compounds. It is a colorless, crystalline solid that is insoluble in water and has a melting point of 55-56°C. 1-Cl-1,2-CPDE-2-t-BuM has been used as a starting material in the synthesis of various compounds such as 1-chloro-2-cyclopropanecarboxylic acid (1-Cl-2-CPCA), 1-chloro-2-cyclopropanecarboxylic acid methyl ester (1-Cl-2-CPCA-Me), and 1-chloro-2-cyclopropanecarboxylic acid ethyl ester (1-Cl-2-CPCA-Et). It has also been used as a reagent in the synthesis of 1,2-dichloro-1,2-cyclopropanedicarboxylic acid (1,2-DCl-1,2-CPDE).
Scientific Research Applications
1-Cl-1,2-CPDE-2-t-BuM has been used as a starting material in the synthesis of various compounds such as 1-chloro-2-cyclopropanecarboxylic acid (1-Chloro-1,2-cyclopropanedicarboxylic acid 2-(tert-butyl) 1-methyl ester), 1-chloro-2-cyclopropanecarboxylic acid methyl ester (this compound-Me), and 1-chloro-2-cyclopropanecarboxylic acid ethyl ester (this compound-Et). It has also been used as a reagent in the synthesis of 1,2-dichloro-1,2-cyclopropanedicarboxylic acid (1,2-DCl-1,2-CPDE). In addition, 1-Cl-1,2-CPDE-2-t-BuM has been used to study the mechanism of the enantioselective epoxidation of olefins, as well as in the synthesis of various chiral organometallic compounds.
Mechanism of Action
1-Cl-1,2-CPDE-2-t-BuM is a chlorinated cyclic ester that is used as an intermediate in the synthesis of many different compounds. It is a colorless, crystalline solid that is insoluble in water and has a melting point of 55-56°C. Its mechanism of action involves the reaction of 1-Cl-1,2-CPDE-2-t-BuM with a base such as sodium hydroxide (NaOH) to form 1-chloro-2-cyclopropanecarboxylic acid (1-Chloro-1,2-cyclopropanedicarboxylic acid 2-(tert-butyl) 1-methyl ester). This reaction is then followed by the reaction of this compound with a methyl ester, such as 1-methyl ester, in the presence of a base such as sodium hydroxide (NaOH) to form 1-Cl-1,2-CPDE-2-t-BuM.
Biochemical and Physiological Effects
1-Cl-1,2-CPDE-2-t-BuM has not been studied extensively for its biochemical and physiological effects. However, it has been used in the synthesis of various chiral organometallic compounds, which have been studied for their potential applications as pharmaceuticals and as catalysts in organic synthesis. In addition, 1-Cl-1,2-CPDE-2-t-BuM has been used in the synthesis of 1,2-dichloro-1,2-cyclopropanedicarboxylic acid (1,2-DCl-1,2-CPDE), which has been studied for its potential applications as an insecticide.
Advantages and Limitations for Lab Experiments
1-Cl-1,2-CPDE-2-t-BuM is a colorless, crystalline solid that is insoluble in water and has a melting point of 55-56°C. This makes it suitable for use in laboratory experiments, as it is easy to handle and store. In addition, 1-Cl-1,2-CPDE-2-t-BuM is relatively inexpensive and can be used as a starting material in the synthesis of many different compounds. However, it is important to note that 1-Cl-1,2-CPDE-2-t-BuM is a chlorinated cyclic ester, and as such, it should be handled with care due to its potential toxicity.
Future Directions
1-Cl-1,2-CPDE-2-t-BuM has potential applications in the synthesis of various chiral organometallic compounds and in the synthesis of 1,2-dichloro-1,2-cyclopropanedicarboxylic acid (1,2-DCl-1,2-CPDE). Future research should focus on the development of new synthetic methods for the synthesis of 1-Cl-1,2-CPDE-2-t-BuM and on the study of its biochemical and physiological effects. In addition, further research should be conducted on the potential applications of 1-Cl-1,2-CPDE-2-t-BuM in the synthesis of chiral organometallic compounds and in the synthesis of 1,2-DCl-1,2-CPDE.
properties
IUPAC Name |
2-O-tert-butyl 1-O-methyl 1-chlorocyclopropane-1,2-dicarboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15ClO4/c1-9(2,3)15-7(12)6-5-10(6,11)8(13)14-4/h6H,5H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCBTWDAJDIHRHM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1CC1(C(=O)OC)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15ClO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.67 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.